Cas no 6101-39-9 (4,4-dimethyl-1-thioxo-4,5-dihydro-1H-[1,2]dithiolo[3,4-c]quinolin-8-yl 2-bromobenzoate)

• Product Name: 4,4-dimethyl-1-thioxo-4,5-dihydro-1H-[1,2]dithiolo[3,4-c]quinolin-8-yl 2-bromobenzoate
• CAS No: 6101-39-9
• MF: C₁₉H₁₄BrNO₂S₃
• MW: 464.418960094452
• CID: 1626507
• PubChem ID: 1902898
• Update Time: 2025-04-21

4,4-dimethyl-1-thioxo-4,5-dihydro-1H-[1,2]dithiolo[3,4-c]quinolin-8-yl 2-bromobenzoate Chemical and Physical Properties

Names and Identifiers

• 4,4-dimethyl-1-thioxo-4,5-dihydro-1H-[1,2]dithiolo[3,4-c]quinolin-8-yl 2-bromobenzoate
• Benzoic acid, 2-bromo-, 4,5-dihydro-4,4-dimethyl-1-thioxo-1H-[1,2]dithiolo[3,4-c]quinolin-8-yl ester
• (4,4-dimethyl-1-sulfanylidene-5H-dithiolo[3,4-c]quinolin-8-yl) 2-bromobenzoate
• 6101-39-9
• STK871307
• CBMicro_049399
• AKOS005609165
• DTXSID00365545
• BIM-0049483.P001
• Oprea1_289592

• Inchi： 1S/C19H14BrNO2S3/c1-19(2)16-15(18(24)26-25-16)12-9-10(7-8-14(12)21-19)23-17(22)11-5-3-4-6-13(11)20/h3-9,21H,1-2H3
• InChI Key： RFJAKSPNSDQZMU-UHFFFAOYSA-N
• SMILES： BrC1C=CC=CC=1C(=O)OC1C=CC2=C(C=1)C1C(=S)SSC=1C(C)(C)N2

Computed Properties

• Exact Mass: 462.93712
• Monoisotopic Mass: 462.93700g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 26
• Rotatable Bond Count: 3
• Complexity: 651
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.1
• Topological Polar Surface Area: 121Ų

Experimental Properties

• PSA: 38.33